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Compound of Interest

Methyl 6-
Compound Name:
(hydroxymethyl)picolinate

Cat. No.: B042678

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for Methyl 6-(hydroxymethyl)picolinate, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Hazards: Methyl 6-(hydroxymethyl)picolinate is classified with the following
hazards:

o Causes skin irritation.[1][2][3][4][5]
o Causes serious eye irritation.[1][2][3][4][5]
o May cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure laboratory safety.
The following table summarizes the recommended PPE for handling Methyl 6-
(hydroxymethyl)picolinate.
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PPE Category

Item

Material/Specificati
on

Use Case

Eye and Face

Protection

Safety Glasses

ANSI Z87.1 compliant,

with side shields

Minimum requirement
for all handling

procedures.

Chemical Goggles

ANSI Z87.1 compliant,

splash-proof

Required when there

is a risk of splashing.

Face Shield

To be used in
conjunction with
goggles during
procedures with a
high risk of splashing.
[6]

Disposable nitrile

For incidental contact.

Must be removed and

Hand Protection Gloves replaced immediately
gloves )
after contact with the
chemical.
Minimum requirement
) Standard laboratory )
Body Protection Lab Coat for all handling

coat

procedures.[7]

Chemical Resistant

Apron

Recommended for
procedures with a
higher risk of spills or

splashes.

Closed-toe Shoes

Mandatory for all

laboratory work.[7]

Respiratory Protection

Ventilated Area

All handling should be
performed in a well-
ventilated area or a

chemical fume hood.

[1](2]8]
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Required if vapors or

] aerosols are
) NIOSH-approved with
Respirator ] ) generated and
ABEK filter cartridges S
ventilation is

inadequate.

Operational Plan

A systematic approach to handling Methyl 6-(hydroxymethyl)picolinate from receipt to
disposal is crucial for maintaining a safe laboratory environment.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[2]
e Store in a locked-up area.[1]
2. Handling and Use:

 All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[1][2][8]

e Avoid breathing mist, vapors, or dust.[1][2]

¢ Avoid contact with skin, eyes, and clothing.[2][8][9]

e Wash hands thoroughly after handling.[1][2][8][9]

o Ensure that an eyewash station and safety shower are readily accessible.[2]
3. Spill Response:

¢ In case of a spill, evacuate the area and ensure adequate ventilation.
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Wear appropriate PPE as outlined in the table above.

Contain the spill using an inert, liquid-absorbent material (e.g., Chemizorb®).

Collect the absorbed material and place it into a suitable, labeled container for disposal.[1]

Clean the affected area thoroughly.

Do not allow the spilled material to enter drains or waterways.[8]

Disposal Plan

Proper disposal of Methyl 6-(hydroxymethyl)picolinate and any contaminated materials is
essential to prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of unwanted Methyl 6-(hydroxymethyl)picolinate by transferring
it to a designated and properly labeled hazardous waste container. This should be sent to an
approved waste disposal plant.[1]

o Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,
gloves, lab coats) must be considered hazardous waste. Place these materials in a sealed
and labeled container for disposal through an approved waste management facility.

o Empty Containers: Handle uncleaned, empty containers as you would the product itself. Do
not reuse empty containers. They should be disposed of as hazardous waste.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Methyl 6-
(hydroxymethyl)picolinate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl 6-(hydroxymethyl)picolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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